Cas no 6097-07-0 (2-(Pent-4-ynyl)isoindoline-1,3-dione)

2-(Pent-4-ynyl)isoindoline-1,3-dione is a versatile intermediate in organic synthesis, featuring an isoindoline-1,3-dione core with a terminal alkyne functional group. Its structure enables selective modifications, making it valuable for click chemistry, polymer science, and pharmaceutical applications. The terminal alkyne offers efficient coupling potential, while the phthalimide moiety enhances stability and reactivity.
2-(Pent-4-ynyl)isoindoline-1,3-dione structure
6097-07-0 structure
Product Name:2-(Pent-4-ynyl)isoindoline-1,3-dione
CAS No:6097-07-0
MF:C13H11NO2
MW:213.231943368912
MDL:MFCD06798110
CID:953781
PubChem ID:24883494
Update Time:2025-06-17

2-(Pent-4-ynyl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • N-(4-Pentynyl)phthalimide
    • 1,4,8,11-TETRAAZACYCLOTETRADECANE-1,4,8,11-TETRAACETIC ACID TETRAHYDROCHLORIDE
    • 2-(pent-4-ynyl)isoindoline-1,3-dione
    • 2-pent-4-ynylisoindole-1,3-dione
    • N-(4-PENTYNYL)PHTHALIMIDE 97
    • 2-(Pent-4-yn-1-yl)isoindoline-1,3-dione
    • 2-(Pent-4-ynyl)isoindoline-1,3-dione
    • MDL： MFCD06798110
    • Inchi： 1S/C13H11NO2/c1-2-3-6-9-14-12(15)10-7-4-5-8-11(10)13(14)16/h1,4-5,7-8H,3,6,9H2
    • InChI Key： YNZIPXLLPFYDGM-UHFFFAOYSA-N
    • SMILES： O=C1C2C=CC=CC=2C(N1CCCC#C)=O

Computed Properties

  • Exact Mass: 213.07900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: solid
  • Melting Point: 87-91 °C (lit.)
  • PSA: 37.38000
  • LogP: 1.63390
  • Solubility: Not determined

2-(Pent-4-ynyl)isoindoline-1,3-dione Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H317-H319
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36-43
  • Safety Instruction： S26; S36/37
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36; R43

2-(Pent-4-ynyl)isoindoline-1,3-dione Customs Data

  • HS CODE：2925190090
  • Customs Data：

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(Pent-4-ynyl)isoindoline-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM242999-25g
2-(Pent-4-yn-1-yl)isoindoline-1,3-dione
 6097-07-0 95%
25g
 $363 2021-08-04
TRC
B525075-250mg
2-(Pent-4-ynyl)isoindoline-1,3-dione
 6097-07-0
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 $ 50.00 2022-06-07
TRC
B525075-500mg
2-(Pent-4-ynyl)isoindoline-1,3-dione
 6097-07-0
500mg
 $ 65.00 2022-06-07
TRC
B525075-2.5g
2-(Pent-4-ynyl)isoindoline-1,3-dione
 6097-07-0
2.5g
 $ 135.00 2022-06-07
Matrix Scientific
189313-25g
2-(Pent-4-ynyl)isoindoline-1,3-dione
 6097-07-0
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 $488.00 2023-09-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
646938-5G
2-(Pent-4-ynyl)isoindoline-1,3-dione
 6097-07-0
5g
 ¥761.27 2023-12-01
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
646938-25G
2-(Pent-4-ynyl)isoindoline-1,3-dione
 6097-07-0
25g
 ¥2600.89 2023-12-01
Chemenu
CM242999-5g
2-(Pent-4-yn-1-yl)isoindoline-1,3-dione
 6097-07-0 95%
5g
 $*** 2023-05-30
abcr
AB332160-5 g
N-(4-Pentynyl)phthalimide, 97%; .
 6097-07-0 97%
5g
 €84.00 2023-06-21
abcr
AB332160-25 g
N-(4-Pentynyl)phthalimide, 97%; .
 6097-07-0 97%
25g
 €215.00 2023-06-21

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